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Compound of Interest

Bis(4-methylphenyl)phosphinic
Compound Name:

acid
CAS No.: 1084-11-3
Cat. No.: B1649924
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Executive Summary

Bis(4-methylphenyl)phosphinic acid (commonly Di-p-tolylphosphinic acid) is a specialized
organophosphorus intermediate critical to the synthesis of steric-demanding phosphine ligands,
extraction agents, and flame retardants. Unlike commaodity reagents, its supply chain is
fragmented, often requiring researchers to distinguish between high-purity catalog grades and
variable-quality bulk synthesis lots.

This guide provides a technical framework for sourcing this compound, validating its purity, and
understanding its chemical lineage to predict potential contaminants.

Chemical Profile & Critical Quality Attributes (CQAS)
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Specification

Chemical Name

Bis(4-methylphenyl)phosphinic acid

Di-p-tolylphosphinic acid; Di(4-

Synenyms methylphenyl)phosphinic acid

CAS Number 1084-11-3

Molecular Formula C14H1502P

Molecular Weight 246.24 g/mol

Appearance White to off-white crystalline solid

Melting Point 132-135 °C (Dependent on purity)

pKa ~3.0-3.5 (Estimated in water/alcohol mix)
Solubility Soluble in alcohols, CHCIs, DMSO; Low

solubility in water

Critical Quality Attributes (CQAS):

o Oxidation State Purity: Must be free of P(lll) precursors (phosphines) and P(V) oxides

(phosphine oxides).

o Substitution Homogeneity: Absence of mono-tolyl (phosphonic) or tri-tolyl (phosphine oxide)

impurities.

» Halide Content: Low residual chloride (<50 ppm) if synthesized via phosphoryl chloride

routes.

Synthesis Routes & Impurity Profiling

Understanding the manufacturing route is the only way to predict "silent” impurities that

standard CoAs might miss.

Primary Route: Grignard Addition to Phosphorus Oxychloride
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The most common industrial route involves the reaction of p-tolylmagnesium bromide with
phosphorus oxychloride (POCIs), followed by hydrolysis.

Impurity Risks:
e Mono-substitution: Yields (4-methylphenyl)phosphonic acid.

 Tri-substitution: Yields Tris(4-methylphenyl)phosphine oxide (difficult to remove due to similar
solubility).

e Incomplete Hydrolysis: Residual P-Cl bonds (corrosive, air-sensitive).

Secondary Route: Oxidation of Di-p-tolylphosphine

Oxidation of the corresponding secondary phosphine (CAS 1017-60-3) or phosphine oxide
(CAS 2409-61-2).

Impurity Risks:
¢ Residual Starting Material: Unreacted P-H species (detected via 3P NMR coupling).

o Over-oxidation: Formation of phosphate esters if conditions are too harsh.
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Figure 1: Synthesis pathways showing critical impurity injection points. Control of stoichiometry
at the Grignard step is the primary determinant of purity.

Supplier Landscape & Sourcing Strategy
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The market for CAS 1084-11-3 is tiered. Direct manufacturers are often obscure, while catalog
companies act as quality buffers.

Tier 1. Global Catalog Suppliers (High Trust / High Cost)
Best for: Bench-scale R&D (1g — 1009)

o Examples: Sigma-Aldrich (Merck), TCI Chemicals, Alfa Aesar (Thermo Fisher).
e Pros: Validated CoAs, standardized packaging, reliable logistics.

» Cons: High unit price; often re-packaged from bulk sources.

Tier 2. Specialized Organophosphorus Manufacturers (Medium Cost)
Best for: Pilot Scale (100g — 10kg)

o Examples: Strem Chemicals (now Ascensus), Digital Specialty Chemicals (DSC), specific
Chinese manufacturers (e.g., specialized fine chemical partners listed on ChemicalBook like
Shaanxi Dideu Medichem).

e Pros: Technical expertise in phosphorus chemistry; ability to customize impurity profiles.

e Cons: May require lead time.

Tier 3: Bulk Aggregators (Low Cost / High Risk)

Best for: Commercial Production (>10kg)
o Examples: Various listings on Alibaba/ChemicalBook.
» Risks: High probability of batch-to-batch variation. Mandatory internal QC required.

Sourcing Decision Matrix:
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Quantity Needed?

<100g

100g - 1kg

Tier 1: Catalog

(Sigma, TCI)
Focus: Speed

> 1kg

:

Tier 2: Specialist
(Strem, Custom)
Focus: Quality

:

Tier 3: Bulk

(Direct Import)
Focus: Cost

QC: Standard CoA Check

QC: In-house NMR Required

QC: Full Validation
(NMR + HPLC + Titration)
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Figure 2: Procurement decision matrix based on scale and risk tolerance.

Quality Control Protocols (Self-Validating)

Do not rely solely on the supplier's Certificate of Analysis (CoA). The following protocols allow

you to internally validate the material.

Protocol A: 3P NMR Spectroscopy (The Gold Standard)

Phosphorus NMR is the definitive tool for this compound because it separates species by

oxidation state and substitution without the need for derivatization.

Impurity Flags:

Standard: 85% HsPOas (external).

Expected Shift: ~25-35 ppm (Singlet).

Solvent: DMSO-des or CDCls (solubility may be limited in CDCIs).

o 9§ ~15-20 ppm: Phosphonic acid (Mono-substituted impurity).
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o 0 ~20-30 ppm (Multiplet): Secondary phosphine oxides (Incomplete oxidation).

o & ~130+ ppm: Trivalent phosphines (Air sensitive, indicates poor storage).

Protocol B: Acid-Base Titration

To determine precise assay (purity by mass), titration is superior to NMR integration.

Dissolve: 100 mg of sample in 20 mL Methanol/Water (1:1).

Titrant: 0.1 N NaOH (Standardized).

Indicator: Phenolphthalein (or Potentiometric endpoint).

Calculation:

Where MW = 246.24

Applications & Utility

e Ligand Synthesis:

o Precursor to BINAP analogs and other chiral phosphines used in asymmetric
hydrogenation. The p-tolyl group provides different steric bulk and electronic properties
compared to phenyl groups, often improving enantioselectivity in Rh- or Ru-catalyzed
reactions.

o Metal Extraction:

o Used as an acidic organophosphorus extractant for separating Cobalt/Nickel or Rare Earth
Elements (REES). It functions similarly to Cyanex® 272 but with higher selectivity for
specific ions due to the tolyl substituents.

¢ Flame Retardants:

o Acts as a non-halogenated flame retardant additive in epoxy resins and polyesters,
promoting char formation.
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¢ Synthesis & Properties
o Title: "Phosphinic acid synthesis."[1][2][3][4]
o Source: Kent Academic Repository.[3]
o URL:[Link]
 Title: "Bis(4-methylphenyl)
¢ Application (Ligands)
o Title: "Bis-phosphine allene ligand: coordination chemistry and preliminary applications."[5]
o Source: Royal Society of Chemistry (Chem. Commun.).
o URL:[Link]
* Application (Extraction)
o Title: "Copper-Catalyzed Diphenylation of P(O)-OH Bonds."[6]

o Source: PolyU Institutional Research Archive.

o URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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